![molecular formula C11H19NO3 B574836 (R)-tert-butyl 3-formylpiperidine-1-carboxylate CAS No. 194726-46-0](/img/structure/B574836.png)
(R)-tert-butyl 3-formylpiperidine-1-carboxylate
Overview
Description
“®-tert-butyl 3-formylpiperidine-1-carboxylate” is a chemical compound with the molecular formula C11H19NO3 . It is used in various chemical reactions and has a molecular weight of 213.28 .
Synthesis Analysis
The synthesis of this compound involves the use of diisobutylaluminium hydride in dichloromethane and cyclohexane at -70 - 0℃ . A solution of ®-1-tent-butyl 3-methyl piperidine-1,3-dicarboxylate is slowly added to DIBAL-H .Molecular Structure Analysis
The InChI code for this compound is 1S/C11H19NO3/c1-11(2,3)15-10(14)12-6-4-5-9(7-12)8-13/h8-9H,4-7H2,1-3H3/t9-/m1/s1 . This indicates the specific arrangement of atoms in the molecule and the stereochemistry.Chemical Reactions Analysis
The compound is involved in reactions with diisobutylaluminium hydride in dichloromethane and cyclohexane . The reaction conditions include a temperature of -70 - 0℃ .It is stored in an inert atmosphere and in a freezer under -20C . The compound has a high GI absorption and is BBB permeant . It is not a substrate for P-gp and does not inhibit CYP1A2, CYP2C19, CYP2C9, CYP2D6, or CYP3A4 .
Scientific Research Applications
Natural Analogs and Synthetic Derivatives
(R)-tert-butyl 3-formylpiperidine-1-carboxylate is structurally related to neo fatty acids, neo alkanes, and their derivatives, which exhibit various biological activities. These natural and synthetic compounds, including those with tertiary butyl groups, show promise as antioxidants, anticancer, antimicrobial, and antibacterial agents. Their applications extend to the cosmetic, agronomic, and pharmaceutical industries, showcasing their potential for future chemical preparations (Dembitsky, 2006).
Environmental Impact and Degradation
The environmental behavior of carboxylic acids and derivatives, including those structurally related to this compound, has been extensively studied. For instance, the degradation of methyl tert-butyl ether (MTBE), a compound related by its tert-butyl group, in cold plasma reactors demonstrates the feasibility of using advanced oxidation processes for the treatment of contaminants with tert-butyl groups (Hsieh et al., 2011). Furthermore, the microbial degradation of MTBE and tert-butyl alcohol in subsurface environments has been reviewed, highlighting the biodegradability under various redox conditions, which could inform remediation strategies for compounds with tert-butyl groups (Schmidt et al., 2004).
Catalytic Applications and Synthesis
In catalysis, this compound and related structures find applications in facilitating reactions. For example, the synthesis and catalytic applications of Group 8 half-sandwich complexes containing α,β-unsaturated alkylidene and cumulenylidene groups demonstrate the importance of such structures in developing new catalytic transformations (Cadierno et al., 2004).
Biomedical and Agricultural Applications
In the biomedical field, carboxylated fullerenes, which share a conceptual link with carboxylate groups in this compound, have been investigated for their physico-chemical properties and potential applications. These studies reveal the broad applicability of carboxylated compounds in nanotechnology, nanomaterials, and bionanomedicine, suggesting similar potential for this compound derivatives (Semenov et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl (3R)-3-formylpiperidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO3/c1-11(2,3)15-10(14)12-6-4-5-9(7-12)8-13/h8-9H,4-7H2,1-3H3/t9-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTVHINDANRPFIL-SECBINFHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(C1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CCC[C@H](C1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00654709 | |
Record name | tert-Butyl (3R)-3-formylpiperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00654709 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
194726-46-0 | |
Record name | tert-Butyl (3R)-3-formylpiperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00654709 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl (3R)-3-formylpiperidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Synthesis routes and methods V
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.